Cas no 1068-84-4 (2-Aminomalonic Acid Monopotassium Salt)

• Product Name: 2-Aminomalonic Acid Monopotassium Salt
• CAS No: 1068-84-4
• MF: C₃H₅NO₄
• MW: 119.076101064682
• MDL: MFCD00673796
• CID: 156706
• PubChem ID: 100714
• Update Time: 2025-06-20

2-Aminomalonic Acid Monopotassium Salt Chemical and Physical Properties

Names and Identifiers

• Aminomalonic acid
• Aminomalonate
• 2-Aminomalonic acid
• 2-aminopropanedioic acid
• 2-azanylpropanedioic acid
• AMinoMalonic acid AMinoMalonic acid
• Propanedioic acid,2-amino-
• aminopropanedioic acid
• alpha-Aminomalonic acid
• Propanedioic acid, amino-
• C00872
• Malonic acid, amino-
• Aminomalonicacid
• Aminopropanedioate
• amino-Propanedioate
• amino-Malonic acid
• a-aminomalonic acid
• amino-Propanedioic acid
• .alpha.-Aminomalonic acid
• Propanedioic acid, 2-amino-
• Malonic acid, amino- (8CI)
• Jsp000609
• CH
• CS-0042514
• NS00068401
• Q-102736
• 1068-84-4
• NSC-352096
• NSC352096
• SCHEMBL209221
• FT-0649907
• AS-14629
• s6129
• DB02289
• CHEMBL1232731
• DTXSID50147777
• F20577
• AMY22121
• NSC 352096
• CHEBI:17475
• HY-112052
• SY110823
• Q27093312
• 6CCD2D0C-0A7C-484C-9A32-536715A4C39B
• 2-azaniumyl-3-hydroxy-3-oxopropanoate
• JINBYESILADKFW-UHFFFAOYSA-N
• AKOS006275017
• MFCD00673796
• 2-Aminomalonic Acid Monopotassium Salt

• MDL： MFCD00673796
• Inchi： 1S/C3H5NO4/c4-1(2(5)6)3(7)8/h1H,4H2,(H,5,6)(H,7,8)
• InChI Key： JINBYESILADKFW-UHFFFAOYSA-N
• SMILES： OC(C(C(=O)O)N)=O

Computed Properties

• Exact Mass: 119.02200
• Monoisotopic Mass: 119.02185764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101
• XLogP3: -3.6

Experimental Properties

• Density: 1.67
• Melting Point: 240-245°C
• PSA: 100.62000
• LogP: -0.81680

2-Aminomalonic Acid Monopotassium Salt Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-Aminomalonic Acid Monopotassium Salt

Introduction to 2-Aminomalonic Acid Monopotassium Salt (CAS No. 1068-84-4)

2-Aminomalonic Acid Monopotassium Salt, with the CAS number 1068-84-4, is a unique compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, also known as Potassium 2-Aminosuccinate, is a derivative of malonic acid with an amino group and a potassium salt. Its structural formula is C₃H₅KNO₄. The compound's molecular weight is approximately 156.17 g/mol, and it is soluble in water, making it highly versatile for various applications.

The primary interest in 2-Aminomalonic Acid Monopotassium Salt stems from its potential biological activities and its role in various biochemical pathways. Recent studies have explored its applications in drug development, particularly in the context of metabolic disorders and neurodegenerative diseases. The compound's ability to modulate specific enzymes and pathways has opened new avenues for therapeutic interventions.

In the realm of pharmaceutical research, 2-Aminomalonic Acid Monopotassium Salt has been investigated for its potential as a precursor in the synthesis of more complex molecules. Its unique chemical structure allows for the introduction of functional groups that can enhance the pharmacological properties of drugs. For instance, researchers have utilized this compound to develop novel inhibitors for enzymes involved in metabolic pathways, such as those related to diabetes and obesity.

Beyond its role in drug development, 2-Aminomalonic Acid Monopotassium Salt has also been studied for its effects on cellular metabolism. Studies have shown that this compound can influence the activity of key metabolic enzymes, such as pyruvate dehydrogenase and citrate synthase. These findings suggest that it may have potential applications in treating metabolic disorders by modulating energy metabolism at the cellular level.

In the field of neurodegenerative diseases, recent research has highlighted the potential of 2-Aminomalonic Acid Monopotassium Salt to protect neurons from oxidative stress and inflammation. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the accumulation of toxic proteins and oxidative damage to neuronal cells. Preliminary studies have demonstrated that this compound can reduce oxidative stress by scavenging free radicals and enhancing antioxidant defenses within neurons.

The safety profile of 2-Aminomalonic Acid Monopotassium Salt is another critical aspect that has been extensively studied. Toxicological assessments have shown that it exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.

In conclusion, 2-Aminomalonic Acid Monopotassium Salt (CAS No. 1068-84-4) is a multifaceted compound with significant potential in various areas of research and development. Its unique chemical properties and biological activities make it an attractive target for further exploration in drug discovery, metabolic disorders, and neurodegenerative diseases. As research continues to advance, it is likely that new applications and therapeutic uses for this compound will be discovered, contributing to the advancement of medical science.